(5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H15ClFNO3S
• Molecular Weight: 403.9 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-4-prop-2-enoxyphenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H15ClFNO3S/c1-2-9-26-17-8-5-14(10-16(17)21)11-18-19(24)23(20(25)27-18)12-13-3-6-15(22)7-4-13/h2-8,10-11H,1,9,12H2/b18-11-
• InChI Key: FAFUPNYEVOXTSV-WQRHYEAKSA-N
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Cl
• SMILES: C=CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Cl

Description

(5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in a range of applications. In

Mechanism of Action

The mechanism of action of (5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
(5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which may have potential applications in the treatment of inflammatory diseases. It has also been shown to induce apoptosis in cancer cells, which may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its potential anti-inflammatory and anti-cancer properties. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of (5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. One direction is to further explore its potential use in the treatment of inflammatory diseases and cancer. Another direction is to study its potential use in other areas, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action and optimize its use in experiments.

Synthesis Methods

The synthesis of (5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the reaction of 3-chloro-4-(prop-2-en-1-yloxy)benzaldehyde with 4-fluorobenzylamine in the presence of a base. The resulting product is then reacted with thiosemicarbazide to yield the final compound.

Scientific Research Applications

(5Z)-5-[3-chloro-4-(prop-2-en-1-yloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential applications in various scientific research areas. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. It has also been studied for its potential use as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.